Cas no 217489-81-1 (1,3-Propanediol, 2-fluoro-2-propyl-)
217489-81-1 structure
Product Name:1,3-Propanediol, 2-fluoro-2-propyl-
CAS No:217489-81-1
MF:C6H13FO2
MW:136.164625883102
CID:1409065
PubChem ID:118593880
Update Time:2025-04-20
1,3-Propanediol, 2-fluoro-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-fluoro-2-propyl-
- 2-fluoro-2-propylpropane-1,3-diol
- AKOS040812703
- 217489-81-1
- SCHEMBL17357108
- F2147-5501
- 2-Fluoro-2-propyl-1,3-propanediol
- DTXSID601300257
-
- Inchi: 1S/C6H13FO2/c1-2-3-6(7,4-8)5-9/h8-9H,2-5H2,1H3
- InChI Key: DMYQRYKTTCKXJZ-UHFFFAOYSA-N
- SMILES: FC(CO)(CO)CCC
Computed Properties
- Exact Mass: 136.08999
- Monoisotopic Mass: 136.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 71.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Propanediol, 2-fluoro-2-propyl- Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
217489-81-1 (1,3-Propanediol, 2-fluoro-2-propyl-) Related Products
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